Cas no 866342-99-6 (N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide
• CAS No: 866342-99-6
• MF: C₂₈H₂₄N₂O₈
• MW: 516.498767852783
• CID: 6123450
• PubChem ID: 2135403
• Update Time: 2025-08-03

N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide
• N-(2,4-dimethoxyphenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
• 1,3-Dioxolo[4,5-g]quinoline-5(8H)-acetamide, N-(2,4-dimethoxyphenyl)-7-(4-methoxybenzoyl)-8-oxo-
• N-(2,4-dimethoxyphenyl)-2-(7-(4-methoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)acetamide
• AKOS001819078
• F1602-0390
• SCHEMBL1074131
• 866342-99-6
• N-(2,4-dimethoxyphenyl)-2-[7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

• Inchi： 1S/C28H24N2O8/c1-34-17-6-4-16(5-7-17)27(32)20-13-30(22-12-25-24(37-15-38-25)11-19(22)28(20)33)14-26(31)29-21-9-8-18(35-2)10-23(21)36-3/h4-13H,14-15H2,1-3H3,(H,29,31)
• InChI Key： ABBRNNZNVGLERS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2OC)=O)C2C(=CC3OCOC=3C=2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 516.15326573g/mol
• Monoisotopic Mass: 516.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 752.8±60.0 °C(Predicted)
• pka: 12.43±0.70(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide

Comprehensive Analysis of N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide (CAS No. 866342-99-6)

The compound N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide, identified by its CAS No. 866342-99-6, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique methoxybenzoyl and dioxolo functional groups, which contribute to its distinct chemical properties and biological activity. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's intricate structure, featuring a quinolin-5-ylacetamide backbone, makes it a promising candidate for modulating specific biological pathways. Its CAS No. 866342-99-6 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the most compelling aspects of this compound is its potential role in addressing oxidative stress-related disorders. The presence of the 8-oxo moiety suggests possible antioxidant properties, a topic of high interest in the context of aging and neurodegenerative diseases. Additionally, the methoxybenzoyl group may enhance the compound's bioavailability, a critical factor in drug formulation and delivery systems. These attributes align with current trends in pharmacokinetic optimization and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide involves multi-step reactions, including acylation and cyclization processes. The compound's CAS No. 866342-99-6 is often referenced in patents and scientific literature, highlighting its utility in medicinal chemistry. Researchers are particularly intrigued by its potential to serve as a scaffold for designing new small-molecule inhibitors, especially in the field of kinase modulation.

The growing interest in natural product-inspired drug discovery has further elevated the profile of this compound. Its structural motifs, such as the dioxolo ring, resemble those found in bioactive natural products, making it a valuable tool for lead compound optimization. Moreover, the integration of computational chemistry and molecular docking techniques has enabled researchers to predict its interactions with various biological targets, a strategy widely adopted in modern drug design.

In conclusion, N-(2,4-dimethoxyphenyl)-2-7-(4-methoxybenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide (CAS No. 866342-99-6) stands as a remarkable example of innovation in chemical synthesis and pharmaceutical research. Its multifaceted applications, from antioxidant therapy to kinase inhibition, underscore its importance in addressing some of the most pressing challenges in healthcare today. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in shaping the future of therapeutic development.